2,3-secocholestan-2,3-dioic acid
2,3-secocholestan-2,3-dioic acid
Brand Name:
Vulcanchem
CAS No.:
1178-00-3
VCID:
VC0073584
InChI:
InChI=1S/C27H46O4/c1-17(2)7-6-8-18(3)23-11-12-24-21-10-9-19(15-25(28)29)22(16-26(30)31-5)20(21)13-14-27(23,24)4/h17-24H,6-16H2,1-5H3,(H,28,29)/t18?,19-,20-,21+,22-,23?,24-,27+/m0/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC(C3CC(=O)OC)CC(=O)O)C
Molecular Formula:
C27H46O4
Molecular Weight:
434.7 g/mol
2,3-secocholestan-2,3-dioic acid
CAS No.: 1178-00-3
Main Products
VCID: VC0073584
Molecular Formula: C27H46O4
Molecular Weight: 434.7 g/mol
| CAS No. | 1178-00-3 |
|---|---|
| Product Name | 2,3-secocholestan-2,3-dioic acid |
| Molecular Formula | C27H46O4 |
| Molecular Weight | 434.7 g/mol |
| IUPAC Name | 2-[(3aR,5aR,6S,7S,9aR,9bS)-6-(2-methoxy-2-oxoethyl)-3a-methyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,9,9a,9b-dodecahydrocyclopenta[a]naphthalen-7-yl]acetic acid |
| Standard InChI | InChI=1S/C27H46O4/c1-17(2)7-6-8-18(3)23-11-12-24-21-10-9-19(15-25(28)29)22(16-26(30)31-5)20(21)13-14-27(23,24)4/h17-24H,6-16H2,1-5H3,(H,28,29)/t18?,19-,20-,21+,22-,23?,24-,27+/m0/s1 |
| Standard InChIKey | RCIKMGJXOLVLBU-DUSSVLROSA-N |
| Isomeric SMILES | CC(C)CCCC(C)C1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@H]([C@@H]3CC(=O)OC)CC(=O)O)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC(C3CC(=O)OC)CC(=O)O)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC(C3CC(=O)OC)CC(=O)O)C |
| Synonyms | 2,3-seco-5 alpha-cholestan-2,3-dioic acid 2,3-secocholestan-2,3-dioic acid seco-CDA |
| PubChem Compound | 3080581 |
| Last Modified | Nov 11 2021 |
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